Cas no 1065114-99-9 (2,2-Difluoro-2-phenylethanimidamide)

2,2-Difluoro-2-phenylethanimidamide is a fluorinated amidine derivative characterized by its unique structural features, including a difluoromethyl group attached to a phenyl-substituted ethanimidamide core. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the preparation of fluorinated heterocycles and bioactive molecules. The presence of fluorine atoms enhances its reactivity and metabolic stability, making it valuable for applications in pharmaceutical research and agrochemical development. Its well-defined chemical properties and compatibility with various reaction conditions further contribute to its utility in organic synthesis. The compound is typically handled under controlled conditions to ensure stability and purity.

2,2-Difluoro-2-phenylethanimidamide structure

1065114-99-9 structure

Product Name:2,2-Difluoro-2-phenylethanimidamide

CAS No:1065114-99-9

MF:C₈H₈F₂N₂

MW:170.159328460693

CID:6437577

PubChem ID:67098387

Update Time:2025-05-20

2,2-Difluoro-2-phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

- EN300-1862293
- SCHEMBL1623207
- GBKIEMDPFHPJLL-UHFFFAOYSA-N
- 2,2-difluoro-2-phenylethanimidamide
- 1065114-99-9
- 2,2-Difluoro-2-phenylethanimidamide
- Inchi： 1S/C8H8F2N2/c9-8(10,7(11)12)6-4-2-1-3-5-6/h1-5H,(H3,11,12)
- InChI Key： GBKIEMDPFHPJLL-UHFFFAOYSA-N
- SMILES： FC(C(=N)N)(C1C=CC=CC=1)F

Computed Properties

Exact Mass: 170.06555459g/mol
Monoisotopic Mass: 170.06555459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 49.9Å²

2,2-Difluoro-2-phenylethanimidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1862293-0.05g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	0.05g	$983.0	2023-05-26
Enamine	EN300-1862293-0.1g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	0.1g	$1031.0	2023-05-26
Enamine	EN300-1862293-0.25g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	0.25g	$1078.0	2023-05-26
Enamine	EN300-1862293-0.5g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	0.5g	$1124.0	2023-05-26
Enamine	EN300-1862293-1.0g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	1g	$1172.0	2023-05-26
Enamine	EN300-1862293-2.5g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	2.5g	$2295.0	2023-05-26
Enamine	EN300-1862293-5.0g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	5g	$3396.0	2023-05-26
Enamine	EN300-1862293-10.0g	2,2-difluoro-2-phenylethanimidamide	1065114-99-9	10g	$5037.0	2023-05-26

2,2-Difluoro-2-phenylethanimidamide Related Literature

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2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on 2,2-Difluoro-2-phenylethanimidamide

Research Brief on 2,2-Difluoro-2-phenylethanimidamide (CAS: 1065114-99-9): Recent Advances and Applications

2,2-Difluoro-2-phenylethanimidamide (CAS: 1065114-99-9) is a fluorinated amidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2,2-Difluoro-2-phenylethanimidamide via a novel palladium-catalyzed coupling reaction, achieving a yield of 85% with high purity. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Additionally, computational docking studies revealed its potential to interact with the active site of SARS-CoV-2 main protease, suggesting its utility in antiviral drug design.

In the context of enzyme inhibition, a recent preprint on bioRxiv reported that 2,2-Difluoro-2-phenylethanimidamide exhibits selective inhibitory activity against human dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapy. The compound's difluoromethyl group was found to enhance binding affinity through hydrophobic interactions, as confirmed by X-ray crystallography. These findings open new avenues for structure-activity relationship (SAR) optimization to improve potency and selectivity.

Beyond its therapeutic potential, 2,2-Difluoro-2-phenylethanimidamide has also been investigated as a fluorescent probe for imaging applications. A 2024 study in Chemical Communications described its conjugation with near-infrared (NIR) dyes, enabling real-time tracking of cellular uptake in tumor models. The probe's low cytotoxicity and high signal-to-noise ratio position it as a valuable tool for preclinical research.

Despite these advancements, challenges remain in scaling up the synthesis and optimizing the pharmacokinetic properties of derivatives. Future research directions may include combinatorial chemistry approaches to expand its chemical space and in vivo efficacy studies to validate its therapeutic potential. Collaborative efforts between academia and industry will be crucial to translate these discoveries into clinical applications.